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Compound of Interest

Compound Name:
Ethyl 2-(2-oxopiperidin-4-

yl)acetate

Cat. No.: B598304 Get Quote

CAS Number: 102943-18-0

This technical guide provides a comprehensive overview of Ethyl 2-(2-oxopiperidin-4-
yl)acetate, a piperidine derivative with potential applications in chemical synthesis and drug

discovery. The document is intended for researchers, scientists, and professionals in the field

of drug development, offering detailed information on its chemical properties, synthesis, and

spectroscopic data.

Chemical and Physical Properties
Ethyl 2-(2-oxopiperidin-4-yl)acetate is a heterocyclic compound featuring a piperidinone core

functionalized with an ethyl acetate group. The presence of both a lactam and an ester

functional group makes it a versatile intermediate for further chemical modifications.
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Property Value Reference

Molecular Formula C₉H₁₅NO₃ [1][2]

Molecular Weight 185.22 g/mol [1][2]

Boiling Point 160 °C at 0.5 Torr [2]

Density (Predicted) 1.070±0.06 g/cm³ [2]

pKa (Predicted) 16.26±0.40 [2]

LogP (Predicted) 0.74170 [1]

Polar Surface Area (PSA) 58.89 Å² [1]

Synthesis
A synthetic route for Ethyl 2-(2-oxopiperidin-4-yl)acetate has been described in the scientific

literature. The following protocol is based on the work of Takahashi and Kariyone, published in

Yakugaku Zasshi in 1959.

Experimental Protocol: Synthesis of Ethyl 2-(2-
oxopiperidin-4-yl)acetate
Precursors:

Pentanedioic acid, 3-(cyanomethyl)-, 1,5-diethyl ester (CAS: 91341-04-7)

Diethyl 3-(cyanomethylene)pentanedioate (CAS: 91248-21-4)

1-Cyano-propane-1,2,3-tricarboxylic acid triethyl ester (CAS: 108873-19-4)

Ethyl 3-oxoglutarate (CAS: 105-50-0)[1]

Detailed procedure: A detailed, step-by-step experimental protocol from the referenced

literature is not publicly available at this time. The general transformation involves the

cyclization of a substituted pentanedioic acid derivative to form the 2-oxopiperidine ring system.

The synthesis workflow can be generalized as follows:
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Starting Materials

Reaction

Product

Pentanedioic acid, 3-(cyanomethyl)-, 1,5-diethyl ester

Cyclization and
Functional Group Transformation

Diethyl 3-(cyanomethylene)pentanedioate 1-Cyano-propane-1,2,3-tricarboxylic acid triethyl ester Ethyl 3-oxoglutarate

Ethyl 2-(2-oxopiperidin-4-yl)acetate

Click to download full resolution via product page

A generalized synthetic workflow for Ethyl 2-(2-oxopiperidin-4-yl)acetate.

Spectroscopic Data
The structural confirmation of Ethyl 2-(2-oxopiperidin-4-yl)acetate relies on various

spectroscopic techniques. Below is a summary of expected and reported spectral data.

Infrared (IR) Spectroscopy
The IR spectrum of this compound is expected to show characteristic absorption bands for the

functional groups present.
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Functional Group
Expected Wavenumber
(cm⁻¹)

Description

N-H Stretch (lactam) 3200-3400
Broad peak indicating

hydrogen bonding

C-H Stretch (alkane) 2850-3000 Sharp peaks

C=O Stretch (ester) ~1735 Strong, sharp peak[3]

C=O Stretch (lactam) ~1670
Strong, sharp peak for a 6-

membered lactam[4]

C-O Stretch (ester) 1000-1300 Strong peak

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum provides information on the chemical environment of the

hydrogen atoms. Expected chemical shifts (in ppm) are:

Ethyl group (CH₃): Triplet around 1.2 ppm.

Ethyl group (CH₂): Quartet around 4.1 ppm.

Piperidine ring protons: A series of multiplets between 1.5 and 3.5 ppm.

Lactam N-H: A broad singlet, typically downfield.

¹³C NMR: The carbon NMR spectrum reveals the different carbon environments in the

molecule.

Carbon Atom Expected Chemical Shift (ppm)

C=O (Lactam) 170-180

C=O (Ester) 170-175

-CH₂- (Ester) ~60

Piperidine ring carbons 20-50
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| -CH₃ (Ester) | ~14 |

Mass Spectrometry (MS)
The mass spectrum of Ethyl 2-(2-oxopiperidin-4-yl)acetate would show a molecular ion peak

(M⁺) corresponding to its molecular weight. The fragmentation pattern would likely involve the

loss of the ethoxy group (-OCH₂CH₃) from the ester and cleavage of the piperidine ring.

Biological and Pharmacological Context
While specific biological activities for Ethyl 2-(2-oxopiperidin-4-yl)acetate have not been

extensively reported in publicly available literature, the piperidine and piperidinone scaffolds are

of significant interest in medicinal chemistry.

The piperidine ring is a privileged scaffold found in a wide array of clinically approved drugs

targeting cancer and central nervous system (CNS) disorders.[5] Its presence can enhance a

molecule's druggability by improving metabolic stability and pharmacokinetic properties.[5]

Piperidine derivatives have shown a broad range of pharmacological activities, including

anticancer, analgesic, and anti-inflammatory effects.[6][7][8]

The 2-oxopiperidine (δ-valerolactam) substructure is also a key component in various

biologically active molecules. For instance, certain piperidinone derivatives have been

investigated for their potential as anticancer agents and inhibitors of various enzymes.[9]

Given its structure, Ethyl 2-(2-oxopiperidin-4-yl)acetate serves as a valuable building block

for the synthesis of more complex molecules with potential therapeutic applications. The ester

functionality allows for straightforward derivatization, enabling the exploration of structure-

activity relationships in drug discovery programs.

The logical relationship for its potential application in drug discovery is outlined below:
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Ethyl 2-(2-oxopiperidin-4-yl)acetate
(Building Block)

Chemical Modification
(e.g., ester hydrolysis, N-alkylation)

Versatile scaffold

Library of Piperidinone Derivatives

Biological Screening

Hit Compound Identification

Lead Optimization

Drug Candidate

Click to download full resolution via product page

Drug discovery workflow utilizing the title compound.

Safety Information
Hazard Statements:
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[2]

Precautionary Statements:

P264: Wash hands and skin thoroughly after handling.

P280: Wear protective gloves, protective clothing, eye protection, and face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.[2]

Conclusion
Ethyl 2-(2-oxopiperidin-4-yl)acetate is a valuable chemical intermediate with a structural

framework that is highly relevant to the field of medicinal chemistry. While detailed biological

studies on this specific compound are limited, its constituent piperidinone and ester moieties

make it an attractive starting point for the synthesis of novel compounds with potential

therapeutic value. Further research into its synthesis optimization and exploration of its utility in

creating diverse chemical libraries is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pubs.acs.org/doi/10.1021/j100843a038
https://pubs.acs.org/doi/10.1021/j100843a038
https://www.benchchem.com/product/b598304?utm_src=pdf-body
https://www.benchchem.com/product/b598304?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Organic Syntheses Procedure [orgsyn.org]

2. pubs.acs.org [pubs.acs.org]

3. m.youtube.com [m.youtube.com]

4. chem.pg.edu.pl [chem.pg.edu.pl]

5. CSD Solution #13 [chem.ucalgary.ca]

6. rsc.org [rsc.org]

7. CN108047125A - The preparation method of one kind (2R, 4R) -4- methyl piperidine -2-
Ethyl formate compounds - Google Patents [patents.google.com]

8. Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A
Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives - PMC
[pmc.ncbi.nlm.nih.gov]

9. Pharmacological Applications of Piperidine Derivatives | Encyclopedia MDPI
[encyclopedia.pub]

To cite this document: BenchChem. [In-Depth Technical Guide: Ethyl 2-(2-oxopiperidin-4-
yl)acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b598304#ethyl-2-2-oxopiperidin-4-yl-acetate-cas-
number-102943-18-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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